Cas no 51777-15-2 (4-(Dimethylaminoethoxy)benzophenone)

• Product Name: 4-(Dimethylaminoethoxy)benzophenone
• CAS No: 51777-15-2
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 1068376
• PubChem ID: 11086807
• Update Time: 2025-05-20

4-(Dimethylaminoethoxy)benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylaminoethoxy)benzophenone
• 4-(2-Dimethylamino-aethoxy)-benzophenon
• 4-(2-dimethylaminoethoxy)benzophenone
• 4-(2-dimethylamino-ethoxy)-benzophenone
• 4-[2-(N,N-dimethylamino)ethoxy]benzophenone
• 4-[2-(N,N-dimethylamino)-ethoxy]benzophenone
• 4-(2-Dimethylaminoethoxy)benzophenone; [4-[2-(Dimethylamino)ethoxy]phenyl]phenylmethanone;
• 4-[2-(Dimethylamino)ethoxy]benzophenone
• [4-[2-(dimethylamino)ethoxy]phenyl]-phenylmethanone
• starbld0009145
• DTXSID601230018
• SCHEMBL7598659
• DB-194738
• [4-[2-(Dimethylamino)ethoxy]phenyl]phenylmethanone
• 51777-15-2
• (4-(2-(Dimethylamino)ethoxy)phenyl)(phenyl)methanone

• Inchi： 1S/C17H19NO2/c1-18(2)12-13-20-16-10-8-15(9-11-16)17(19)14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
• InChI Key： YVDXPPVFFOUDJK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 269.14200
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.85800

Additional information on 4-(Dimethylaminoethoxy)benzophenone

4-(Dimethylaminoethoxy)benzophenone: An Overview of Its Properties, Applications, and Recent Research

4-(Dimethylaminoethoxy)benzophenone, also known by its CAS number 51777-15-2, is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a benzophenone core and a dimethylaminoethoxy substituent. The combination of these functional groups endows 4-(Dimethylaminoethoxy)benzophenone with several interesting properties that make it a valuable component in various scientific and industrial processes.

The molecular formula of 4-(Dimethylaminoethoxy)benzophenone is C₁₆H₁₉NO₂, and its molecular weight is 257.33 g/mol. The compound is typically a white to off-white solid at room temperature, with a melting point ranging from 80 to 85°C. Its solubility in organic solvents such as ethanol, methanol, and dichloromethane makes it easy to handle and process in laboratory settings. Additionally, 4-(Dimethylaminoethoxy)benzophenone exhibits moderate solubility in water, which is beneficial for its use in aqueous solutions.

The primary functional groups in 4-(Dimethylaminoethoxy)benzophenone, namely the benzophenone moiety and the dimethylaminoethoxy group, contribute to its chemical reactivity and biological activity. The benzophenone core is known for its ability to absorb ultraviolet (UV) light, making it useful as a UV absorber in various formulations. The dimethylaminoethoxy group, on the other hand, imparts basicity and hydrophilicity to the molecule, enhancing its solubility and reactivity in polar environments.

In recent years, 4-(Dimethylaminoethoxy)benzophenone has gained significant attention due to its potential applications in pharmaceuticals and biotechnology. One of the key areas of research involves its use as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment method that combines light energy with a photosensitizing agent to destroy cancer cells or other diseased tissues. Studies have shown that 4-(Dimethylaminoethoxy)benzophenone can effectively absorb light in the visible spectrum and generate reactive oxygen species (ROS), which are toxic to cancer cells. This property makes it a promising candidate for developing new PDT agents.

Beyond its use in PDT, 4-(Dimethylaminoethoxy)benzophenone has also been explored for its potential as an antimicrobial agent. Research has demonstrated that the compound exhibits broad-spectrum antimicrobial activity against various bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes by the generated ROS. This property could be particularly useful in developing new antimicrobial coatings or additives for medical devices and surfaces.

In the field of materials science, 4-(Dimethylaminoethoxy)benzophenone has been investigated for its potential as a photochromic material. Photochromic materials change their color or transparency when exposed to light, making them useful in applications such as smart windows, optical data storage, and adaptive lenses. The ability of 4-(Dimethylaminoethoxy)benzophenone to undergo reversible photochemical reactions upon exposure to UV light makes it an attractive candidate for these applications.

The synthesis of 4-(Dimethylaminoethoxy)benzophenone can be achieved through several routes, but one common method involves the reaction of 4-hydroxybenzophenone with dimethylaminoethyl chloride hydrochloride in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the hydroxyl group, resulting in the formation of the desired product. The purity of the synthesized compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

In terms of safety and handling, while 4-(Dimethylaminoethoxy)benzophenone is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 4-(Dimethylaminoethoxy)benzophenone is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize any potential release into the environment. Research into the biodegradability and ecotoxicity of this compound would provide valuable insights into its environmental impact.

In conclusion, 4-(Dimethylaminoethoxy)benzophenone (CAS No. 51777-15-2) is a multifaceted compound with diverse applications in pharmaceuticals, biotechnology, materials science, and more. Its unique chemical structure endows it with properties that make it suitable for various scientific and industrial processes. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern scientific endeavors.